Cas no 188906-52-7 (4-(3,4-dimethylphenyl)aniline)

• Product Name: 4-(3,4-dimethylphenyl)aniline
• CAS No: 188906-52-7
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 1384112
• PubChem ID: 2758551
• Update Time: 2025-07-22

4-(3,4-dimethylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)aniline
• 3',4'-Dimethyl-biphenyl-4-ylamine
• AC1MBYF5
• CTK7D7244
• AG-A-46507
• DTXSID30374387
• 3'',4''-Dimethyl-biphenyl-4-amine
• 3',4'-Dimethylbiphenyl-4-ylamine
• 3',4'-dimethylbiphenyl-4-amine
• 3',4'-Dimethyl-[1,1'-biphenyl]-4-amine
• starbld0018362
• AKOS002678343
• 188906-52-7

• MDL： MFCD04117435
• Inchi： 1S/C14H15N/c1-10-3-4-13(9-11(10)2)12-5-7-14(15)8-6-12/h3-9H,15H2,1-2H3
• InChI Key： XSRHBQWQHXRSQF-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 197.12000
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.13380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3,4-dimethylphenyl)aniline

Professional Introduction to 4-(3,4-dimethylphenyl)aniline (CAS No. 188906-52-7)

4-(3,4-dimethylphenyl)aniline, identified by its Chemical Abstracts Service Number (CAS No.) 188906-52-7, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its aromatic structure and specific substituents, exhibits a range of potential applications that make it a subject of extensive research and development.

The molecular structure of 4-(3,4-dimethylphenyl)aniline consists of a phenyl ring substituted with two methyl groups at the 3 and 4 positions, attached to an aniline moiety. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical transformations and functional applications. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its reactivity and adaptability in synthetic chemistry.

In recent years, 4-(3,4-dimethylphenyl)aniline has been extensively studied for its role in the synthesis of advanced materials and pharmaceutical intermediates. Its derivatives have shown promise in the development of organic semiconductors, liquid crystals, and conductive polymers. The compound's ability to act as a building block for more complex molecules has made it indispensable in industrial and academic research settings.

One of the most compelling aspects of 4-(3,4-dimethylphenyl)aniline is its utility in medicinal chemistry. Researchers have explored its potential as a precursor for drugs targeting various neurological disorders. The aniline moiety, known for its ability to interact with biological targets, has been harnessed to design molecules with enhanced binding affinity and selectivity. Recent studies have highlighted its role in the development of novel antipsychotic and antidepressant agents, where its structural features contribute to improved pharmacological properties.

The synthesis of 4-(3,4-dimethylphenyl)aniline typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only streamline the production process but also allow for greater control over the compound's structural modifications, enabling researchers to tailor its properties for specific applications.

The electronic properties of 4-(3,4-dimethylphenyl)aniline have also been exploited in the field of optoelectronics. Its conjugated system and aromaticity make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. By incorporating this compound into polymer matrices or thin films, scientists have been able to enhance charge transport properties and improve device performance. This has significant implications for the development of more efficient and sustainable electronic devices.

In addition to its applications in materials science and pharmaceuticals, 4-(3,4-dimethylphenyl)aniline has found utility in catalysis. Its structural motifs can be incorporated into catalysts designed for asymmetric synthesis or as ligands in transition metal-catalyzed reactions. Such catalysts are crucial for producing enantiomerically pure compounds, which are essential in many areas of chemistry and medicine.

The environmental impact of synthesizing and utilizing 4-(3,4-dimethylphenyl)aniline is another area of growing interest. Researchers are increasingly focusing on developing greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and microwave-assisted synthesis are among the innovative approaches being explored to achieve these goals. These efforts align with broader sustainability initiatives in the chemical industry aimed at reducing the ecological footprint of chemical production.

The future prospects for 4-(3,4-dimethylphenyl)aniline appear promising, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of its properties continues to evolve, so too will its role in advancing technology and medicine. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions that address global challenges.